molecular formula C11H7NO3 B8753882 Cyanomethyl 1-benzofuran-2-carboxylate

Cyanomethyl 1-benzofuran-2-carboxylate

Cat. No. B8753882
M. Wt: 201.18 g/mol
InChI Key: GUJILARBVDBMJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyanomethyl 1-benzofuran-2-carboxylate is a useful research compound. Its molecular formula is C11H7NO3 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyanomethyl 1-benzofuran-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyanomethyl 1-benzofuran-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Cyanomethyl 1-benzofuran-2-carboxylate

Molecular Formula

C11H7NO3

Molecular Weight

201.18 g/mol

IUPAC Name

cyanomethyl 1-benzofuran-2-carboxylate

InChI

InChI=1S/C11H7NO3/c12-5-6-14-11(13)10-7-8-3-1-2-4-9(8)15-10/h1-4,7H,6H2

InChI Key

GUJILARBVDBMJP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=C(O2)C(=O)OCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

81 g of benzofuran-2-carboxylic acid and 50 g of triethylamine were added to 550 ml of ethyl acetate, and to the mixture were further added 40 g of chloroacetonitrile, and the mixture was refluxed by heating for 3 hours. The deposited crystals were removed and the solvent was distilled off, and the obtained crystals were recrystallized from methanol to thereby obtain 85 g of benzofuran-2-carboxylic acid cyanomethyl ester having a melting point between 74° C. and 76° C.
Quantity
81 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
550 mL
Type
solvent
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step Two

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